Fmoc-Asp-Oh
Overview
Description
Fmoc-Asp-Oh, also known as Fmoc-L-aspartic acid 4-tert-butyl ester, is a Fmoc protected amino acid used in solid phase peptide synthesis . It is used to prevent the formation of aspartimide by-products in Fmoc solid phase peptide synthesis .
Synthesis Analysis
Fmoc-Asp-Oh is synthesized using a variety of methods. One such method involves the use of calcium (II) iodide as a protective agent for the Fmoc protecting group . The synthesis of Fmoc-Asp-Oh is optimized for a broad scope of amino esters .Molecular Structure Analysis
The molecular formula of Fmoc-Asp-Oh is C23H25NO6 . Its molecular weight is 411.45 . The structure of Fmoc-Asp-Oh can be represented by the SMILES stringCC(C)(C)OC(=O)CC@HOCC1c2ccccc2-c3ccccc13)C(O)=O . Chemical Reactions Analysis
Fmoc-Asp-Oh is used in Fmoc solid-phase peptide synthesis . It is used to prevent the formation of aspartimide by-products . The bulky OMpe protecting group reduces aspartimide formation during Fmoc SPPS as compared to OtBu .Physical And Chemical Properties Analysis
Fmoc-Asp-Oh is a white to yellowish powder . Its density is 1.4±0.1 g/cm3 . The boiling point is 587.2±45.0 °C at 760 mmHg . The exact mass is 355.105591 .Mechanism of Action
Safety and Hazards
Fmoc-Asp-Oh should be handled with care. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
The future directions of Fmoc-Asp-Oh involve its use in the synthesis of peptides for various applications. For example, a doubly Fmoc-protected aspartic acid self-assembles into hydrogels suitable for bone tissue engineering . Another direction is the development of more green chemical peptide synthesis processes .
properties
CAS RN |
19062-05-4 |
|---|---|
Product Name |
Fmoc-Asp-Oh |
Molecular Formula |
C19H17NO6 |
Molecular Weight |
0 |
Origin of Product |
United States |
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